2-(5-Chloro-2-nitrophenoxy)-ethanol

• Molecular Formula: C8H8ClNO4
• Molecular Weight: 217.60 g/mol
• IUPAC Name: 2-(5-chloro-2-nitrophenoxy)ethanol
• InChI: InChI=1S/C8H8ClNO4/c9-6-1-2-7(10(12)13)8(5-6)14-4-3-11/h1-2,5,11H,3-4H2
• InChI Key: AHVRBDVVCIUFLA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)OCCO)[N+](=O)[O-]

Description

2-(5-Chloro-2-nitrophenoxy)-ethanol is a useful research compound. Its molecular formula is C8H8ClNO4 and its molecular weight is 217.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (125 mg, 60% dispersion in mineral oil, 3.13 mmol) was added to a mixture of 4-chloro-2-fluoronitrobenzene (500 mg, 2.85 mmol) and ethylene glycol (0.18 ml, 3.13 mmol) in 1-methyl-2-pyrrolidinone (5 ml) and the reaction stirred at 80° C. for 18 hours. TLC analysis showed starting material remaining, so additional sodium hydride (114 mg, 60% dispersion in mineral oil, 2.85 mmol) and ethylene glycol (0.82 ml, 14.25 mmol) were added and the reaction stirred at 110° C. for a further 18 hours. The cooled mixture was partitioned between water and dichloromethane, and the layers separated. The organic phase was dried over magnesium sulphate and evaporated under reduced pressure. The residue was purified by column chromatography on silica gel using ethyl acetate:pentane (50:50) as eluant to afford the title compound as a solid, 290 mg.